Cas no 91904-23-3 (1-(2-phenylethyl)pyrrolidin-3-ylmethanamine)

• Product name: 1-(2-phenylethyl)pyrrolidin-3-ylmethanamine
• CAS No: 91904-23-3
• MF: C₁₃H₂₀N₂
• MW: 204.3113
• MDL: MFCD06629822
• CID: 1072004
• PubChem ID: 2979996

1-(2-phenylethyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• C-(1-Phenethyl-pyrrolidin-3-yl)-methylamine
• 1-[1-(2-phenylethyl)pyrrolidin-3-yl]methanamine
• CS-0252290
• AB01318042-02
• (1-phenethylpyrrolidin-3-yl)methanamine
• CHEMBL4555277
• [1-(2-phenylethyl)pyrrolidin-3-yl]methanamine
• Z317027168
• AKOS000172860
• MFCD06629822
• NCGC00322533-01
• EN300-59687
• AKOS016346980
• SCHEMBL5779205
• 91904-23-3
• STK894461
• G36867
• BBL021744
• 1-(2-phenylethyl)pyrrolidin-3-ylmethanamine

• MDL： MFCD06629822
• Inchi： InChI=1S/C13H20N2/c14-10-13-7-9-15(11-13)8-6-12-4-2-1-3-5-12/h1-5,13H,6-11,14H2
• InChI Key： FJHBXXSVOVHAEM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCN2CCC(CN)C2

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

1-(2-phenylethyl)pyrrolidin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines